Cas no 158563-27-0 (Hexadecane-1,2-13C2(9CI))

Hexadecane-1,2-13C2(9CI) structure
Hexadecane-1,2-13C2(9CI) structure
Product Name:Hexadecane-1,2-13C2(9CI)
CAS No:158563-27-0
MF:C16H34
MW:228.426475048065
CID:108924
Update Time:2025-09-25

Hexadecane-1,2-13C2(9CI) Chemical and Physical Properties

Names and Identifiers

    • Hexadecane-1,2-13C2(9CI)
    • (1,2-13C2)hexadecane
    • Cetane-1,2-13C2
    • HEXADECANE-1,2-13C2
    • 13C Labeled hexadecane
    • HEXADECANE-1,2-13C2, 99 ATOM % 13C
    • Inchi: 1S/C16H34/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h3-16H2,1-2H3/i1+1,3+1
    • InChI Key: DCAYPVUWAIABOU-ZKDXJZICSA-N
    • SMILES: C(CCCCC[13CH2][13CH3])CCCCCCCC

Computed Properties

  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 13
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.780 g/mL at 25 °C
  • Melting Point: 18 °C(lit.)
  • Boiling Point: 287 °C(lit.)
  • Flash Point: 275 °F
  • Refractive Index: n20/D 1.434(lit.)
  • Solubility: Not determined

Hexadecane-1,2-13C2(9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: 26-27-36/37/39-45
  • Hazardous Material Identification: Xi

Hexadecane-1,2-13C2(9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
485799-100MG
Hexadecane-1,2-13C2(9CI)
158563-27-0
100mg
¥11443.26 2023-12-05
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